Cas no 330792-80-8 (Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate)

• Product Name: Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• CAS No: 330792-80-8
• MF: C₂₁H₂₆BNO₅
• MW: 383.245846271515
• CID: 5000274
• Update Time: 2025-05-21

Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• benzyl n-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl]carbamate
• benzyl n-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-carbamate
• N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]carbamic acid benzyl ester
• Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

• Inchi： 1S/C21H26BNO5/c1-20(2)21(3,4)28-22(27-20)16-11-12-17(18(13-16)25-5)23-19(24)26-14-15-9-7-6-8-10-15/h6-13H,14H2,1-5H3,(H,23,24)
• InChI Key： FSQQEKSNTVYSTM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)NC(=O)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

Comprehensive Overview of Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 330792-80-8)

Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 330792-80-8) is a specialized boronate ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of aryl boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a benzyl carbamate moiety and a dioxaborolane ring, enhances its reactivity and stability under various conditions.

The growing demand for boron-containing compounds in medicinal chemistry has spotlighted CAS 330792-80-8 as a key building block for designing targeted therapies. Researchers are particularly interested in its role in synthesizing kinase inhibitors and anticancer agents, aligning with trends in personalized medicine. Additionally, its application in proteolysis-targeting chimeras (PROTACs)—a breakthrough in degrading disease-causing proteins—has further elevated its relevance.

From an industrial perspective, Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate is valued for its high purity and compatibility with green chemistry principles. Innovations in catalytic processes and flow chemistry have optimized its production, reducing waste and energy consumption. This aligns with the global push toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing CAS 330792-80-8. Its boron NMR shift (typically ~30 ppm) and FT-IR absorption bands (e.g., B-O stretches at 1350–1400 cm⁻¹) are key identifiers. These methods ensure batch-to-batch consistency, addressing concerns about compound purity—a common query among laboratory professionals.

Beyond pharmaceuticals, this compound’s photophysical properties make it a candidate for OLED materials and sensors. Its electron-deficient boron center facilitates charge transport, a feature explored in optoelectronic device research. Such interdisciplinary applications resonate with searches on advanced materials and nanotechnology.

In summary, Benzyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate exemplifies the convergence of synthetic versatility and cutting-edge applications. Its prominence in drug development, sustainable chemistry, and material innovation ensures its continued relevance in scientific discourse. For researchers seeking reliable boron reagents or cross-coupling precursors, this compound remains a strategic choice.